Cas no 1864735-50-1 (CID 130576385)

• Product Name: CID 130576385
• CAS No: 1864735-50-1
• MF: C₉H₁₁Br₂N
• MW: 292.998340845108
• CID: 5283777
• Update Time: 2025-11-01

CID 130576385 Chemical and Physical Properties

Names and Identifiers

• CID 130576385
• Pyridine, 3-bromo-2-(3-bromo-2-methylpropyl)-

• Inchi： 1S/C9H11Br2N/c1-7(6-10)5-9-8(11)3-2-4-12-9/h2-4,7H,5-6H2,1H3
• InChI Key： YEGQUALLCOAJSN-UHFFFAOYSA-N
• SMILES： C1(CC(C)CBr)=NC=CC=C1Br

Experimental Properties

• Density: 1.643±0.06 g/cm3(Predicted)
• Boiling Point: 284.4±25.0 °C(Predicted)
• pka: 3.10±0.22(Predicted)

Additional information on CID 130576385

Chemical Profile of CAS No 1864735-50-1 and Product Name CID 130576385

The compound identified by CAS No 1864735-50-1 and its corresponding product identifier CID 130576385 represent a significant area of interest in modern chemical and pharmaceutical research. This compound, belonging to a specialized class of organic molecules, has garnered attention due to its unique structural properties and potential applications in drug discovery and therapeutic development.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the interactions between this compound and biological targets. Studies indicate that the molecular framework of CAS No 1864735-50-1 exhibits promising binding affinity with certain enzymes and receptors, making it a candidate for further exploration in the development of novel pharmacological agents. The compound’s ability to modulate biological pathways suggests its utility in addressing a range of therapeutic challenges.

In the realm of medicinal chemistry, the synthesis and optimization of analogs derived from CAS No 1864735-50-1 have been a focal point for research teams aiming to improve efficacy and reduce potential side effects. The structural versatility of this molecule allows for modifications that can fine-tune its pharmacokinetic profile, enhancing its suitability for clinical applications. Researchers are particularly interested in its potential as a scaffold for developing treatments targeting inflammatory diseases and metabolic disorders.

Experimental data obtained from high-throughput screening (HTS) campaigns have highlighted the compound’s inhibitory activity against several disease-relevant targets. These findings have spurred further investigation into its mechanism of action, with a focus on elucidating how it interacts with cellular components at the molecular level. The use of advanced spectroscopic techniques has provided valuable insights into the dynamic behavior of CID 130576385, revealing key interactions that contribute to its biological activity.

The integration of artificial intelligence (AI) and machine learning (ML) algorithms has accelerated the process of identifying promising derivatives of CAS No 1864735-50-1. By leveraging large datasets and predictive models, researchers can now design molecules with enhanced properties more efficiently than traditional methods allow. This synergy between experimental chemistry and computational biology has opened new avenues for drug discovery, particularly in the context of personalized medicine.

Preclinical studies have demonstrated encouraging results regarding the safety and efficacy of compounds derived from CID 130576385. These studies have focused on evaluating toxicity profiles, pharmacokinetic parameters, and therapeutic potential in animal models. The outcomes have been instrumental in guiding the design of human clinical trials, where the compound’s efficacy will be tested in patients with specific conditions.

The development of novel delivery systems has also been a key area of exploration for researchers working with CAS No 1864735-50-1. Nanotechnology-based formulations, such as liposomes and polymeric nanoparticles, have shown promise in improving bioavailability and targeted delivery. These innovations are expected to enhance the therapeutic impact of derivatives while minimizing systemic side effects.

Collaborative efforts between academic institutions and pharmaceutical companies have fostered a robust environment for translating basic research into tangible medical breakthroughs. The compound’s potential as a lead molecule has attracted significant investment, enabling comprehensive characterization through multiple analytical techniques. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm structural integrity and purity.

The regulatory landscape for new drug candidates like those derived from CID 130576385 is stringent but well-defined, ensuring that only safe and effective therapies reach the market. Regulatory agencies require extensive documentation detailing synthetic pathways, toxicological assessments, and clinical trial data before approving a new drug application (NDA). Compliance with these regulations is essential for advancing compounds through the drug development pipeline.

Future directions in research on CAS No 1864735-50-1 include exploring its role in combination therapies, where it may synergize with other agents to achieve greater therapeutic outcomes. Additionally, investigating its potential in preclinical models of neurodegenerative diseases has emerged as a promising avenue due to its observed interaction with neural pathways.

In summary, the compound designated by CAS No 1864735-50-1 and CID 130576385 represents a compelling subject for scientific inquiry within the pharmaceutical industry. Its unique chemical properties and biological activities position it as a valuable asset in the quest to develop innovative treatments for various human diseases. Ongoing research efforts are likely to yield further insights into its potential applications, reinforcing its significance in modern medicinal chemistry.